2,7-Bis[(3-aminopropyl)amino]-1,8-naphthyridine
2,7-Bis[(3-aminopropyl)amino]-1,8-naphthyridine
DANP is a bulge base recognition probe. It is a strong and specific ligand of the single cytosine and thymine bulges with exclusively 1:1 stoichiometry..
Brand Name:
Vulcanchem
CAS No.:
761401-89-2
VCID:
VC0524990
InChI:
InChI=1S/C14H22N6/c15-7-1-9-17-12-5-3-11-4-6-13(18-10-2-8-16)20-14(11)19-12/h3-6H,1-2,7-10,15-16H2,(H2,17,18,19,20)
SMILES:
C1=CC(=NC2=C1C=CC(=N2)NCCCN)NCCCN
Molecular Formula:
C14H22N6
Molecular Weight:
274.36 g/mol
2,7-Bis[(3-aminopropyl)amino]-1,8-naphthyridine
CAS No.: 761401-89-2
Inhibitors
VCID: VC0524990
Molecular Formula: C14H22N6
Molecular Weight: 274.36 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 761401-89-2 |
---|---|
Product Name | 2,7-Bis[(3-aminopropyl)amino]-1,8-naphthyridine |
Molecular Formula | C14H22N6 |
Molecular Weight | 274.36 g/mol |
IUPAC Name | 2-N,7-N-bis(3-aminopropyl)-1,8-naphthyridine-2,7-diamine |
Standard InChI | InChI=1S/C14H22N6/c15-7-1-9-17-12-5-3-11-4-6-13(18-10-2-8-16)20-14(11)19-12/h3-6H,1-2,7-10,15-16H2,(H2,17,18,19,20) |
Standard InChIKey | NKZWHPWGLZLGMH-UHFFFAOYSA-N |
SMILES | C1=CC(=NC2=C1C=CC(=N2)NCCCN)NCCCN |
Canonical SMILES | C1=CC(=NC2=C1C=CC(=N2)NCCCN)NCCCN |
Appearance | Solid powder |
Description | DANP is a bulge base recognition probe. It is a strong and specific ligand of the single cytosine and thymine bulges with exclusively 1:1 stoichiometry.. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | DANP; |
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Development of 2, 7-Diamino-1, 8-Naphthyridine (DANP) Anchored Hairpin Primers for RT-PCR Detection of Chikungunya Virus Infection. PLoS Negl Trop Dis. 2016 Aug 29;10(8):e0004887. doi: 10.1371/journal.pntd.0004887. eCollection 2016 Aug. PubMed PMID: 27571201; PubMed Central PMCID: PMC5003370. 9: Kumar Verma R, Takei F, Nakatani K. Synthesis and Photophysical Properties of Fluorescence Molecular Probe for Turn-ON-Type Detection of Cytosine Bulge DNA. Org Lett. 2016 Jul 1;18(13):3170-3. doi: 10.1021/acs.orglett.6b01378. Epub 2016 Jun 14. PubMed PMID: 27300443. 10: Jin G, Jin M, Jin Z, Gao Z, Yin X. Docetaxel-loaded PEG-albumin nanoparticles with improved antitumor efficiency against non-small cell lung cancer. Oncol Rep. 2016 Aug;36(2):871-6. doi: 10.3892/or.2016.4863. Epub 2016 Jun 8. PubMed PMID: 27279008. 11: Peng L, Jiang D, Wang Z, Hua L, Li H. 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A theoretical study on 1,5-diazido-3-nitrazapentane (DANP) and 1,7-diazido-2,4,6-trinitrazaheptane (DATNH): molecular and crystal structures, thermodynamic and detonation properties, and pyrolysis mechanism. J Mol Model. 2013 Dec;19(12):5367-76. doi: 10.1007/s00894-013-2014-6. Epub 2013 Oct 27. PubMed PMID: 24162066. 15: Chen H, Takei F, Koay ES, Nakatani K, Chu JJ. A novel DANP-coupled hairpin RT-PCR for rapid detection of Chikungunya virus. J Mol Diagn. 2013 Mar;15(2):227-33. doi: 10.1016/j.jmoldx.2012.10.004. Epub 2013 Jan 9. PubMed PMID: 23313361. 16: Cheng S, Dou J, Wang W, Chen C, Hua L, Zhou Q, Hou K, Li J, Li H. Dopant-assisted negative photoionization ion mobility spectrometry for sensitive detection of explosives. Anal Chem. 2013 Jan 2;85(1):319-26. doi: 10.1021/ac302836f. Epub 2012 Dec 14. PubMed PMID: 23199155. 17: Piacquadio D, Smith S, Anderson R. A comparison of commercially available polymethylmethacrylate-based soft tissue fillers. 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PubChem Compound | 10446043 |
Last Modified | Nov 11 2021 |
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